Cas no 1273596-66-9 (4-(1-AMINOBUTYL)-2-CHLOROPHENOL)

• Product Name: 4-(1-AMINOBUTYL)-2-CHLOROPHENOL
• CAS No: 1273596-66-9
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5582336
• PubChem ID: 55271389
• Update Time: 2025-11-07

4-(1-AMINOBUTYL)-2-CHLOROPHENOL Chemical and Physical Properties

Names and Identifiers

• 4-(1-AMINOBUTYL)-2-CHLOROPHENOL
• Phenol, 4-(1-aminobutyl)-2-chloro-
• EN300-1277210
• 1273596-66-9
• AKOS006320425

• Inchi： 1S/C10H14ClNO/c1-2-3-9(12)7-4-5-10(13)8(11)6-7/h4-6,9,13H,2-3,12H2,1H3
• InChI Key： XDJRPSLAPOPZFN-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CCC)N)O

Computed Properties

• Exact Mass: 199.0763918g/mol
• Monoisotopic Mass: 199.0763918g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.174±0.06 g/cm3(Predicted)
• Boiling Point: 291.5±25.0 °C(Predicted)
• pka: 8.06±0.31(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-(1-AMINOBUTYL)-2-CHLOROPHENOL

4-(1-AMINOBUTYL)-2-CHLOROPHENOL (CAS 1273596-66-9): A Comprehensive Technical Overview

4-(1-AMINOBUTYL)-2-CHLOROPHENOL (CAS 1273596-66-9) is a specialized chlorinated phenolic compound with unique structural features that make it valuable in various pharmaceutical intermediates and organic synthesis applications. This aminoalkyl chlorophenol derivative has gained increasing attention in recent years due to its versatile reactivity profile and potential applications in drug discovery and material science.

The molecular structure of 4-(1-AMINOBUTYL)-2-CHLOROPHENOL combines a phenolic ring with both chloro-substitution and an aminobutyl side chain, creating a multifunctional building block for chemical synthesis. Researchers particularly value this compound (CAS 1273596-66-9) for its ability to participate in diverse coupling reactions and serve as a precursor for more complex molecular architectures.

Recent trends in medicinal chemistry research have shown growing interest in chlorophenol derivatives like 4-(1-AMINOBUTYL)-2-CHLOROPHENOL due to their potential biological activities. While not directly bioactive itself, this compound serves as a crucial intermediate in the synthesis of various pharmacologically active molecules. Its structural features allow for easy modification, making it valuable in structure-activity relationship (SAR) studies.

The synthesis of 4-(1-AMINOBUTYL)-2-CHLOROPHENOL typically involves multi-step organic reactions starting from commercially available phenolic precursors. Modern green chemistry approaches have been applied to optimize its production, reducing waste and improving yields. These advancements address current industry concerns about sustainable chemical manufacturing and environmentally friendly processes.

In material science applications, 4-(1-AMINOBUTYL)-2-CHLOROPHENOL (CAS 1273596-66-9) has shown promise as a building block for functional polymers and advanced materials. Its combination of phenolic hydroxyl, amino, and chloro groups allows for diverse polymer modification possibilities. Researchers are exploring its use in creating smart materials with responsive properties.

The analytical characterization of 4-(1-AMINOBUTYL)-2-CHLOROPHENOL typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural identity, which is crucial for quality control in research and industrial applications. Recent advances in analytical technology have improved the detection and quantification of this compound at trace levels.

Storage and handling of 4-(1-AMINOBUTYL)-2-CHLOROPHENOL require standard laboratory safety protocols. The compound should be kept in airtight containers away from light and moisture to maintain stability. These precautions align with current chemical safety best practices that emphasize proper chemical storage solutions in research environments.

The global market for specialized chemical intermediates like 4-(1-AMINOBUTYL)-2-CHLOROPHENOL has shown steady growth, driven by increasing demand from the pharmaceutical sector and academic research institutions. Market analysts note particular interest from companies developing innovative therapeutic agents and targeted drug delivery systems.

Recent patent literature reveals several applications of 4-(1-AMINOBUTYL)-2-CHLOROPHENOL derivatives in drug development, particularly in areas addressing current medical challenges. While specific applications are proprietary, this demonstrates the compound's relevance to contemporary drug discovery trends and medicinal chemistry innovations.

Future research directions for 4-(1-AMINOBUTYL)-2-CHLOROPHENOL (CAS 1273596-66-9) may explore its potential in catalysis, nanomaterial functionalization, and as a scaffold for bioactive molecule design. The compound's versatility positions it well to contribute to emerging fields like precision medicine and advanced material engineering.

For researchers working with 4-(1-AMINOBUTYL)-2-CHLOROPHENOL, current scientific databases provide numerous references to its synthetic applications and derivatives. The compound's growing presence in chemical literature reflects its increasing importance in modern organic synthesis methodologies and molecular design strategies.